Straight chain fatty acids
Straight-chain fatty acids are a class of organic compounds characterized by their linear hydrocarbon chains, typically containing an even number of carbon atoms and ending with a carboxyl group (-COOH). These compounds are widely found in nature, particularly in animal fats and vegetable oils. Chemically, straight-chain fatty acids can be classified based on the length of their carbon chain, such as saturated (e.g., lauric acid, palmitic acid) or unsaturated (e.g., oleic acid, linoleic acid). Their physical properties, including melting points and solubility in water, vary depending on the number of carbon atoms. Straight-chain fatty acids play crucial roles in various industrial applications, such as surfactants, emulsifiers, and lubricants, due to their unique chemical properties and biological functions.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
PENTANOIC ACID, 5-ETHOXY- | 70160-06-4 | C7H14O3 |
![]() |
Poly(Ethylene-Vinyl Acetate) | 24937-78-8 | C4H6O2.C2H4 |
![]() |
N-Nitroso-N-methyl-4-aminobutyric Acid-d3 | 1184996-41-5 | C5H10N2O3 |
![]() |
(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid | 287100-82-7 | C18H34O2 |
![]() |
4-Methoxybutanoic acid | 29006-02-8 | C5H10O3 |
![]() |
Heptanoic-6,6,7,7,7-d5 Acid | 1219803-98-1 | C7H14O2 |
![]() |
Butyric-3,3,4,4,4-d5 Acid | 156779-02-1 | C4H3D5O2 |
![]() |
(E)-Pent-3-enoic Acid | 1617-32-9 | C5H8O2 |
![]() |
delta-Valerobetaine | 6778-33-2 | C8H17NO2 |
![]() |
5-(Dimethylamino)pentanoic acid hydrochloride | 25726-28-7 | C7H16ClNO2 |
Related Literature
-
Shuang Ren,Huan Wang,Yufan Zhang,Liping Guo,Hongyi Zhang,Zhihong Shi,Yuena Sun,Mingjie Li,Meng Li,Zheng Huang Anal. Methods, 2015,7, 9310-9316
-
Jinzhi Ni,Joseph J. Pignatello Environ. Sci.: Processes Impacts, 2018,20, 1225-1233
-
3. Front cover
-
Zezhu Jin,Yanru Guo,Shuai Yuan,Jia-Shang Zhao,Xiao-Min Liang,Yujun Qin,Jian-Ping Zhang,Xi-Cheng Ai RSC Adv., 2020,10, 12289-12296
-
Jianyang Dong,Fuyang Yue,Wentao Xu,Hongjian Song,Yuxiu Liu Green Chem., 2020,22, 5599-5604
-
6. A review of the development of nitrogen-modified carbon-based catalysts for oxygen reduction at USCGang Liu,Xuguang Li,Jong-Won Lee,Branko N. Popov Catal. Sci. Technol., 2011,1, 207-217
-
7. Bromine substitution improves excited-state dynamics in mesoporous mixed halide perovskite films†Eric M. Talbert,Holly F. Zarick,Abdelaziz Boulesbaa,Naiya Soetan,Alexander A. Puretzky,David B. Geohegan,Rizia Bardhan Nanoscale, 2017,9, 12005-12013
-
Carson Wiethan,Steffany Z. Franceschini,Helio G. Bonacorso,Mark Stradiotto Org. Biomol. Chem., 2016,14, 8721-8727
-
Xin Liang,Jie Zhang,Zuobo Yang RSC Adv., 2021,11, 2040-2046
-
Feng Gong,Xin Xu,Gang Zhou,Zhong-Sheng Wang Phys. Chem. Chem. Phys., 2013,15, 546-552
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5